(6Z)-3,7-dimethylnona-1,6-dien-3-ol

Specification

• CAS No.: 54592-32-4
• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: (6Z)-3,7-dimethylnona-1,6-dien-3-ol
• Standard InChI: InChI=1S/C11H20O/c1-5-10(3)8-7-9-11(4,12)6-2/h6,8,12H,2,5,7,9H2,1,3-4H3/b10-8-
• Standard InChI Key: KRLBLPBPZSSIGH-NTMALXAHSA-N
• Isomeric SMILES: CC/C(=C\CCC(C)(C=C)O)/C
• Canonical SMILES: CCC(=CCCC(C)(C=C)O)C

Introduction

Chemical Identification and Structural Analysis

IUPAC Nomenclature and Molecular Formula

The systematic IUPAC name for this compound is (6Z)-3,7-dimethylnona-1,6-dien-3-ol, reflecting its nine-carbon chain with double bonds at positions 1 and 6 (Z-configuration at C6) and hydroxyl and methyl groups at positions 3 and 7, respectively. Its molecular formula is C₁₁H₂₀O, corresponding to a molar mass of 168.28 g/mol.

Stereochemical Features

The Z-configuration of the double bond at C6 introduces geometric isomerism, which influences the compound’s odor profile and reactivity. The hydroxyl group at C3 contributes to its polarity, enabling hydrogen bonding and affecting its solubility in aqueous and organic matrices.

Table 1: Key Identifiers of (6Z)-3,7-Dimethylnona-1,6-dien-3-ol

Property	Value
CAS Registry Number	10339-55-6
Molecular Formula	C₁₁H₂₀O
Molar Mass	168.28 g/mol
Density (20°C)	0.857 ± 0.06 g/cm³
Boiling Point (86 Torr)	132°C
Flash Point	90.9 ± 15.0°C

Physicochemical Properties

Thermal Stability and Volatility

Ethyl linalool exhibits moderate thermal stability, with a boiling point of 132°C at reduced pressure (86 Torr). Its flash point of 90.9°C classifies it as a combustible liquid, necessitating careful handling in industrial settings. The density of 0.857 g/cm³ at 20°C indicates lower density than water, consistent with its hydrophobic terpene structure.

Solubility and Partitioning

The compound’s hydroxyl group enhances solubility in polar solvents like ethanol, while its alkyl chains promote miscibility with nonpolar media. This dual solubility makes it a versatile ingredient in fragrance emulsions and alcoholic perfumes.

Synthesis and Structural Derivatives

Oxidation Products and Reactivity

Studies on linalool derivatives reveal that oxygenation at carbon 8 significantly alters odor profiles. For example, 8-oxolinalyl acetate retains a floral aroma but with reduced threshold concentrations compared to linalool. Such findings suggest that structural modifications to ethyl linalool could yield novel odorants with tailored sensory properties.

Olfactory Characteristics and Applications

Odor Profile and Thresholds

Ethyl linalool is described as having a softer, more floral scent compared to linalool, which exhibits sharper green and stem-like notes. Users in perfumery communities note its ability to “lift” fragrance compositions, akin to materials like hedione or ISO E Super. Its odor threshold in air remains unquantified in public datasets, though linalool’s threshold of 3.2 ng/L provides a benchmark for potency.

Stability and Formulation Advantages

A key advantage of ethyl linalool over linalool is its enhanced oxidative stability, attributed to the ethyl group’s electron-donating effects. This property extends shelf life in consumer products and reduces the need for antioxidants in formulations.

Comparative Analysis with Linalool

Structural and Functional Differences

The addition of an ethyl group in ethyl linalool reduces its natural aroma profile’s sharpness while enhancing thermal resilience. Comparative studies indicate that linalool’s coriander seed-like facets are muted in its ethyl derivative, yielding a more universally appealing floral character.

Synergistic Formulation Strategies

Perfumers often blend ethyl linalool with linalool to balance freshness and longevity. For instance, a 1:1 ratio of both compounds can extend a fragrance’s middle notes without compromising top-note volatility.

Future Research Directions

Exploration of Biocatalytic Synthesis

Advances in enzyme engineering could enable sustainable production of ethyl linalool via microbial fermentation, reducing reliance on petrochemical precursors.

Odor Threshold Quantification

Empirical determination of ethyl linalool’s odor threshold in air and aqueous systems would refine its application in precision perfumery.